Ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate

• Molecular Formula: C20H20O4
• Molecular Weight: 324.4 g/mol
• IUPAC Name: ethyl 8-phenylmethoxy-2,3-dihydro-1-benzoxepine-4-carboxylate
• InChI: InChI=1S/C20H20O4/c1-2-22-20(21)17-10-11-23-19-13-18(9-8-16(19)12-17)24-14-15-6-4-3-5-7-15/h3-9,12-13H,2,10-11,14H2,1H3
• InChI Key: DKZAZDMSNQUIJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C(C=C2)OCC3=CC=CC=C3)OCC1

Description

Ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate is a useful research compound. Its molecular formula is C20H20O4 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-[5-(benzyloxy)-2-formylphenoxy]butyrate (8.2 g) was dissolved in diethyl carbonate (100 mL), and potassium t-butoxide (4 g) was added, and the mixture was stirred overnight at room temperature. 1 M hydrochloric acid was added, and the mixture was concentrated and extracted with ethyl acetate. The organic layer was washed with water and brine and dried over magnesium sulfate. The solvent was evaporated to give the title compound (5.2 g) as crude crystals. A part thereof was recrystallized from ethyl acetate-hexane to give crystals.